Cas no 921928-73-6 (Tert-Butyl 6-bromo-2,3-dimethoxybenzoate)

• Product Name: Tert-Butyl 6-bromo-2,3-dimethoxybenzoate
• CAS No: 921928-73-6
• MF: C₁₃H₁₇BrO₄
• MW: 317.175683736801
• CID: 742988
• Update Time: 2023-08-03

Tert-Butyl 6-bromo-2,3-dimethoxybenzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 6-bromo-2,3-dimethoxy-, 1,1-dimethylethyl ester
• tert-butyl 6-bromo-2,3-dimethoxybenzoate
• 2,3-Dimethoxy-6-bromobenzoic acid tert-butyl ester
• Tert-Butyl 6-bromo-2,3-dimethoxybenzoate

• Inchi： 1S/C13H17BrO4/c1-13(2,3)18-12(15)10-8(14)6-7-9(16-4)11(10)17-5/h6-7H,1-5H3
• InChI Key： ZIBODRXBLUDSSS-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1C(=O)OC(C)(C)C)OC)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 287
• Topological Polar Surface Area: 44.8